Cas no 114743-70-3 (2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate)
2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate is a glycosyl donor widely used in carbohydrate chemistry for stereoselective glycosylation reactions. Its key advantages include high reactivity under mild acidic conditions, enabling efficient formation of β-glycosidic bonds with minimal side reactions. The benzyl protecting groups enhance solubility in organic solvents while providing stability during synthetic manipulations. The trichloroacetimidate moiety acts as a versatile leaving group, facilitating controlled glycosylation with a range of acceptors. This compound is particularly valuable in oligosaccharide synthesis, offering reliable stereocontrol and compatibility with complex substrates. Its well-defined reactivity profile makes it a preferred choice for constructing galactose-containing glycoconjugates in medicinal and biochemical research.
114743-70-3 structure
Product Name:2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate
CAS No:114743-70-3
MF:C36H36Cl3NO6
MW:685.03
CID:5092068
Update Time:2025-05-27
2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate Chemical and Physical Properties
Names and Identifiers
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- 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate
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- Inchi: 1S/C36H36Cl3NO6/c37-36(38,39)35(40)46-34-33(44-24-29-19-11-4-12-20-29)32(43-23-28-17-9-3-10-18-28)31(42-22-27-15-7-2-8-16-27)30(45-34)25-41-21-26-13-5-1-6-14-26/h1-20,30-34,40H,21-25H2/t30-,31+,32+,33-,34+/m1/s1
- InChI Key: LMICALCPRSCSMO-YODGASFJSA-N
- SMILES: C1=C(C=CC=C1)CO[C@@H]1[C@H]([C@H]([C@H](O[C@H]1OC(=N)C(Cl)(Cl)Cl)COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1
2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580183-250mg |
(2S,3R,4S,5S,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-yl 2,2,2-trichloroacetimidate |
114743-70-3 | 98% | 250mg |
¥2702.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580183-500mg |
(2S,3R,4S,5S,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-yl 2,2,2-trichloroacetimidate |
114743-70-3 | 98% | 500mg |
¥4629.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580183-1g |
(2S,3R,4S,5S,6R)-3,4,5-tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-yl 2,2,2-trichloroacetimidate |
114743-70-3 | 98% | 1g |
¥6463.00 | 2024-08-09 | |
| Apollo Scientific | BICL2592-500mg |
2,3,4,6-Tetra-O-benzyl-?-D-galactopyranosyl trichloroacetimidate |
114743-70-3 | 500mg |
£414.00 | 2025-02-22 | ||
| Apollo Scientific | BICL2592-250mg |
2,3,4,6-Tetra-O-benzyl-?-D-galactopyranosyl trichloroacetimidate |
114743-70-3 | 250mg |
£260.00 | 2025-02-22 | ||
| Apollo Scientific | BICL2592-1g |
2,3,4,6-Tetra-O-benzyl-?-D-galactopyranosyl trichloroacetimidate |
114743-70-3 | 1g |
£674.00 | 2025-02-22 |
2,3,4,6-Tetra-O-benzyl-β-D-galactopyranosyl trichloroacetimidate Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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